DPQZ

• CAS No.: 1431362-93-4
• Product Name: DPQZ
• Molecular Formula: C20H17N3O
• Molecular Weight: 315.37
• IUPAC Name: 6-(N,N-Dimethylamino)-2-(naphthalene-1-yl)-4-quinazolinone
• Standard InChI: InChI=1S/C20H17N3O/c1-23(2)14-10-11-18-17(12-14)20(24)22-19(21-18)16-9-5-7-13-6-3-4-8-15(13)16/h3-12H,1-2H3,(H,21,22,24)
• Standard InChIKey: SKVCPKXUVLJUEL-UHFFFAOYSA-N
• SMILES: O=C1N=C(C2=C3C=CC=CC3=CC=C2)NC4=C1C=C(N(C)C)C=C4
• Appearance: Solid powder
• Description: DPQZ is an antitubulin agent. It acts by inducing cell apoptosis in human oral cancer cells through Ras/Raf inhibition and MAP kinases activation.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: DPQZ
• Reference: 1: Hour MJ, Lee KT, Wu YC, Wu CY, You BJ, Chen TL, Lee HZ. A novel antitubulin agent, DPQZ, induces cell apoptosis in human oral cancer cells through Ras/Raf inhibition and MAP kinases activation. Arch Toxicol. 2013 May;87(5):835-46. doi: 10.1007/s00204-012-0991-3. Epub 2012 Dec 5. PubMed PMID: 23212307.
• Last Modified: Aug 20 2021